Cas no 2228260-41-9 (tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate)

• Product Name: tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate
• CAS No: 2228260-41-9
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• CID: 6518817
• PubChem ID: 165713928
• Update Time: 2025-10-28

tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2228260-41-9
• tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate
• EN300-1902455

• Inchi： 1S/C16H18ClNO2/c1-5-16(8-9-16)12-7-6-11(10-13(12)17)18-14(19)20-15(2,3)4/h1,6-7,10H,8-9H2,2-4H3,(H,18,19)
• InChI Key： BFGPMBTUHYXZAM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C#C)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 291.1026065g/mol
• Monoisotopic Mass: 291.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate

tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate (CAS No. 2228260-41-9) is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug delivery systems and advanced materials. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a phenyl ring substituted with chlorine and a 1-ethynylcyclopropyl group. This combination of functional groups makes it a versatile compound with intriguing chemical properties.

Recent studies have highlighted the importance of tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate in the development of novel materials with tailored properties. The presence of the ethynyl group introduces unique electronic and mechanical characteristics, making it suitable for applications in nanotechnology and high-performance polymers. Researchers have explored its potential as a building block for constructing advanced carbon-based materials, such as graphene derivatives and carbon nanotubes. These findings underscore the compound's role in pushing the boundaries of material science.

In the realm of pharmacology, tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various chemical transformations, including nucleophilic substitutions and cycloadditions, makes it a valuable precursor for developing drugs targeting specific biological pathways. For instance, recent research has focused on its use in creating inhibitors for enzymes involved in cancer progression, highlighting its potential in oncology.

The synthesis of tert-butyl N-[3-chloro-4-(1-ethynylcyclopropyl)phenyl]carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the cyclopropene intermediate and its subsequent functionalization to introduce the ethynyl group. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production for both academic and industrial applications.

From an environmental perspective, tert-butyl N-[3-chloro-4-(1-ethynilyclopropen)]phenlcarbamate exhibits favorable biodegradation properties under controlled conditions. Studies have demonstrated that its breakdown products are non-toxic to aquatic life, making it an eco-friendly choice for certain industrial applications. This aligns with global efforts to develop sustainable chemical processes that minimize environmental impact.

Looking ahead, the continued exploration of tert-butlyl N-[3-chloro-4-(1-ethynlylcycloproply)]phenlcarbamate is expected to yield further insights into its potential uses. Its integration into cutting-edge technologies such as 3D printing materials and smart polymers is an area of active research. Additionally, its role in advancing green chemistry practices is likely to grow as scientists seek more sustainable alternatives for traditional chemical processes.

In conclusion, tert-butlyl N-[3-chloro-4-(1-ehtnylcyclproply)]phenlcarbamate stands out as a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in shaping future innovations in chemistry and related fields.